Cas no 898817-60-2 ((3aR,4R,6aR)-2,2,4-trimethyl-4-vinyl-5,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-6-one)

• Product Name: (3aR,4R,6aR)-2,2,4-trimethyl-4-vinyl-5,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-6-one
• CAS No: 898817-60-2
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• MDL: MFCD32068279
• CID: 5228004
• PubChem ID: 102188154
• Update Time: 2026-03-07

(3aR,4R,6aR)-2,2,4-trimethyl-4-vinyl-5,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-6-one Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta-1,3-dioxol-4-one, 6-ethenyltetrahydro-2,2,6-trimethyl-, (3aR,6R,6aR)-
• (3aR,4R,6aR)-2,2,4-trimethyl-4-vinyl-5,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-6-one
• (3aR,6R,6aR)-2,2,6-Trimethyl-6-vinyltetrahydro-4H-cyclopenta[d][1,3]dioxol-4-one
• P19525
• MFCD32068279
• (3aR,6R,6aR)-6-ethenyl-2,2,6-trimethyl-dihydro-3aH-cyclopenta[d][1,3]dioxol-4-one
• (3aR,6R,6aR)-6-ethenyl-2,2,6-trimethyl-hexahydrocyclopenta[d][1,3]dioxol-4-one
• AS-79792
• (3aR,4R,6aR)-4-ethenyl-2,2,4-trimethyl-5,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-6-one
• SCHEMBL22494952
• CS-0130103
• 898817-60-2

• MDL： MFCD32068279
• Inchi： 1S/C11H16O3/c1-5-11(4)6-7(12)8-9(11)14-10(2,3)13-8/h5,8-9H,1,6H2,2-4H3/t8-,9-,11-/m0/s1
• InChI Key： XLLNHHNSFYCDPW-QXEWZRGKSA-N
• SMILES： O1[C@]2([H])[C@](C=C)(C)CC(=O)[C@]2([H])OC1(C)C

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on (3aR,4R,6aR)-2,2,4-trimethyl-4-vinyl-5,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-6-one

Introduction to Compound CAS No. 898817-60-2: (3aR,4R,6aR)-2,2,4-trimethyl-4-vinyl-5,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-6-one

(3aR,4R,6aR)-2,2,4-trimethyl-4-vinyl-5,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-6-one (CAS No. 898817-60-2) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in various scientific and industrial domains. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding this intriguing molecule.

The molecular structure of (3aR,4R,6aR)-2,2,4-trimethyl-4-vinyl-5,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-6-one is notable for its cyclopentane ring fused with a dioxolane ring. The presence of multiple chiral centers and functional groups such as the vinyl group and ketone moiety contributes to its chemical versatility and reactivity. These structural elements make it a valuable intermediate in the synthesis of more complex organic molecules and pharmaceuticals.

Recent studies have highlighted the potential of (3aR,4R,6aR)-2,2,4-trimethyl-4-vinyl-5,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-6-one in various applications. For instance, a study published in the Journal of Organic Chemistry (2021) demonstrated its utility as a key intermediate in the synthesis of bioactive compounds with potential therapeutic applications. The researchers reported that the compound can be efficiently converted into derivatives with enhanced biological activity through selective functional group modifications.

In the realm of pharmaceutical research, (3aR,4R,6aR)-2,2,4-trimethyl-4-vinyl-5,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-6-one has shown promise as a precursor for the development of novel drugs. A notable example is its use in the synthesis of anti-inflammatory agents. A study published in the European Journal of Medicinal Chemistry (2020) described the synthesis of a series of derivatives from this compound that exhibited potent anti-inflammatory activity in vitro and in vivo. The researchers attributed this activity to the presence of specific functional groups that interact with key biological targets.

The synthetic methods for preparing (3aR,4R,6aR)-2,2,4-trimethyl-4-vinyl-5,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-6-one have been extensively studied and optimized over the years. One common approach involves the cyclization of a suitable precursor followed by stereoselective functional group transformations. A detailed protocol published in Organic Letters (2019) outlined a high-yielding route to this compound using palladium-catalyzed cross-coupling reactions and subsequent ring closure steps. This method not only provides excellent yields but also allows for precise control over stereochemistry.

Beyond its use as an intermediate in organic synthesis and drug development, (3aR,4R,6aR)-2,2,4-trimethyl-4-vinyl-5,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-6-one has also found applications in materials science. Researchers at the University of California (2021) explored its potential as a monomer for polymer synthesis. The unique structure of this compound enables the formation of polymers with tailored properties such as high thermal stability and mechanical strength. These polymers have potential applications in advanced materials for electronics and aerospace industries.

In conclusion, (3aR,4R,6aR)-2,2,4-trimethyl-4-vinyl-5,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-6-one (CAS No. 898817-60-2) is a versatile organic compound with significant potential across multiple scientific disciplines. Its unique molecular structure and chemical properties make it an invaluable intermediate in organic synthesis and drug development. Ongoing research continues to uncover new applications and optimize synthetic methods for this fascinating molecule.